Cas no 1824147-05-8 ((1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol)

• Product Name: (1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol
• CAS No: 1824147-05-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5301884
• Update Time: 2025-05-18

(1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol

• Inchi： 1S/C8H9N3O/c1-11-8-2-6(5-12)3-9-7(8)4-10-11/h2-4,12H,5H2,1H3
• InChI Key： IURYHZHLZMYDQV-UHFFFAOYSA-N
• SMILES： C12C=NN(C)C1=CC(CO)=CN=2

Additional information on (1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol

Chemical Profile of (1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol (CAS No. 1824147-05-8)

(1-Methylpyrazolo[4,3-b]pyridin-6-yl)methanol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1824147-05-8, belongs to the pyrazolo[4,3-b]pyridine class, which is known for its diverse biological activities. The presence of a methyl group at the 1-position and a hydroxymethyl group at the 6-position contributes to its distinct chemical reactivity and potential applications in drug development.

The< strong>1-methylpyrazolo[4,3-b]pyridin-6-yl)methanol molecule exhibits a fused bicyclic structure, consisting of a pyrazole ring connected to a pyridine ring. This particular arrangement enhances its ability to interact with biological targets, making it a promising scaffold for medicinal chemistry. The hydroxymethyl group at the 6-position provides a site for further functionalization, allowing chemists to modify its properties and tailor it for specific therapeutic applications.

Recent studies have highlighted the< strong>pharmacological potential of derivatives of pyrazolo[4,3-b]pyridine. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. Specifically, the< strong>1-methylpyrazolo[4,3-b]pyridin-6-yl)methanol structure has shown promise in preliminary screenings as a lead compound for developing treatments against inflammatory diseases and cancer.

In the realm of drug discovery, the< strong>CAS No. 1824147-05-8 compound has been explored for its ability to inhibit certain kinases and other enzymes implicated in disease progression. Its heterocyclic core is particularly valuable because it can be easily modified to enhance binding affinity and selectivity. Researchers have utilized computational methods and high-throughput screening to identify derivatives with improved pharmacokinetic profiles.

The< strong>biochemical activity of this compound has been further examined in vitro and in vivo models. Initial findings suggest that it may exhibit anti-proliferative effects by interfering with critical signaling pathways involved in cell growth and survival. Additionally, its structural features make it a candidate for developing novel antimicrobial agents, addressing the growing concern of antibiotic resistance.

The synthesis of< strong>(1-methylpyrazolo[4,3-b]pyridin-6-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The hydroxymethyl group introduces opportunities for further derivatization through esterification or etherification, expanding its utility in medicinal chemistry.

The< strong>pharmaceutical industry has taken notice of the< strong>CAS No. 1824147-05-8 compound due to its potential therapeutic value. Several academic institutions and biotechnology companies are currently conducting research to explore its full spectrum of activities. Collaborative efforts between chemists and biologists are essential to translate these findings into viable drug candidates that can address unmet medical needs.

The< strong>structural diversity of pyrazolo[4,3-b]pyridine derivatives allows for extensive modifications without losing their core pharmacological properties. This flexibility is crucial in drug development, where achieving optimal efficacy while minimizing side effects is paramount. The< strong>(1-methylpyrazolo[4,3-b]pyridin-6-yl)methanol structure serves as a testament to this principle, offering a balance between complexity and functionality.

In conclusion, the< strong>CAS No. 1824147-05-8 compound represents a significant advancement in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable asset in the quest for new treatments against various diseases. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow further.